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Compound of Interest

6-(Aminomethyl)isoquinolin-1-
Compound Name:
amine

Cat. No.: B3349356

6-(Aminomethyl)isoquinolin-1-amine: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-(Aminomethyl)isoquinolin-1-
amine, a heterocyclic amine of interest in medicinal chemistry. Due to the limited availability of
detailed public data on this specific molecule, this document also presents information on the
broader class of 6-substituted isoquinolin-1-amine derivatives, particularly in the context of their
activity as Rho-associated coiled-coil containing protein kinase (ROCK) inhibitors. This guide
includes the Chemical Abstracts Service (CAS) number and known synonyms for 6-
(Aminomethyl)isoquinolin-1-amine, a general overview of synthetic strategies for related
compounds, and a summary of the pertinent biological signaling pathways. While specific
experimental data for the title compound is scarce, representative protocols and data for the
compound class are provided to guide future research and development efforts.

Chemical Identity

The fundamental identification details for 6-(Aminomethyl)isoquinolin-1-amine are
summarized below.
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Identifier Value

IUPAC Name 6-(aminomethyl)isoquinolin-1-amine
CAS Number 215454-95-8

Molecular Formula C1oH11Ns

Molecular Weight 173.21 g/mol

Canonical SMILES

C1=CC2=C(C=CN=C2N)C=C1CN

InChl Key

LWDVTRXNUGVQES-UHFFFAOYSA-N

A list of known synonyms and database identifiers for this compound is provided in the

following table to facilitate cross-referencing in literature and chemical databases.[1]
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Synonym/ldentifier

1-amino-6-(aminomethyl)isoquinoline

1-Amino-6-aminomethyl-isoquinoline

6-(aminomethyl)isoquinolin-1-ylamine

6-aminomethyl-isoquinolin-1-ylamine

CHEMBL1643355

MFCD20039973

1-amino-6-Isoquinolinemethanamine

SCHEMBL5735425

BDBM50417669

SB21377

SY324996

DB-345679

CS-0438388

D78723

Synthetic Approaches

While a specific, detailed experimental protocol for the synthesis of 6-

(Aminomethyl)isoquinolin-1-amine is not readily available in peer-reviewed literature, the

synthesis of 6-substituted isoquinolin-1-amine derivatives has been described. These methods

can likely be adapted for the synthesis of the title compound. A general approach often involves

the construction of the isoquinoline core followed by functional group interconversion at the 6-

position.

A plausible synthetic workflow is outlined below. This diagram represents a generalized

strategy and would require optimization for the specific target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3349356#6-aminomethyl-isoquinolin-1-amine-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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